Cas no 1783316-29-9 (4-Isoxazolecarboxylic acid, 5-chloro-3-methyl-, methyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 5-chloro-3-methyl-, methyl ester
• CAS No: 1783316-29-9
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• CID: 5926565
• PubChem ID: 84049052
• Update Time: 2024-01-12

4-Isoxazolecarboxylic acid, 5-chloro-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-chloro-3-methyl-, methyl ester
• Methyl 5-chloro-3-methyl-1,2-oxazole-4-carboxylate
• EN300-734156
• Methyl5-chloro-3-methyl-1,2-oxazole-4-carboxylate
• 1783316-29-9

• Inchi： 1S/C6H6ClNO3/c1-3-4(6(9)10-2)5(7)11-8-3/h1-2H3
• InChI Key： BETPUTJXKXNYPC-UHFFFAOYSA-N
• SMILES： O1C(Cl)=C(C(OC)=O)C(C)=N1

Computed Properties

• Exact Mass: 175.0036207g/mol
• Monoisotopic Mass: 175.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 252.8±35.0 °C(Predicted)
• pka: -5.09±0.50(Predicted)